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Compound of Interest

Compound Name: 3-Formylbenzenesulfonic acid

Cat. No.: B046849 Get Quote

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of 3-Formylbenzenesulfonic acid, tailored for researchers, scientists,

and drug development professionals. The following procedural guidance is designed to ensure

safe laboratory operations.

Hazard Identification and Classification
3-Formylbenzenesulfonic acid is a chemical that poses significant health risks upon

exposure. It is crucial to understand its hazard profile before handling.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[1][2]

Serious Eye Damage Category 1
H318: Causes serious eye

damage.[2]

Respiratory Irritation -
May cause respiratory

irritation.[3]

Aquatic Hazard, Chronic Category 3
H412: Harmful to aquatic life

with long lasting effects.[2]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following operational procedures is mandatory to minimize exposure and

ensure a safe working environment.

Engineering Controls
Ventilation: Always handle 3-Formylbenzenesulfonic acid in a well-ventilated area.[4] Use

of a certified chemical fume hood is required to control exposure to dust and vapors.

Eye Wash and Safety Shower: Ensure that an emergency eye wash station and safety

shower are readily accessible and have been tested.

Required Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical.[4][5]
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PPE Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

dust, preventing severe eye

damage.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact which

can cause severe burns.[1][6]

Gloves must be inspected

before use and changed

regularly (every 30-60 minutes)

or immediately if contaminated

or damaged.[7]

Body Protection

A lab coat with a closed front,

long sleeves, and tight-fitting

cuffs. A chemical-resistant

apron (P.V.C.) is also

recommended.[8]

Protects skin from accidental

contact and contamination.[1]

Respiratory Protection

Generally not required in a

well-ventilated area.[6]

However, if dust formation is

unavoidable, a NIOSH-

approved respirator with a P2

filter for particulates is

recommended.[1] For

firefighting or major spills, a

self-contained breathing

apparatus (SCBA) is

necessary.[1][5]

Prevents inhalation of irritating

dust.[3]

Handling Workflow
Receiving: Upon receipt, inspect the container for damage or leaks. Store in a designated,

secure area.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][9] The

substance is hygroscopic and moisture-sensitive; store under an inert atmosphere if
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possible.[1] Store away from incompatible materials such as oxidizing agents.[5]

Dispensing/Weighing: Conduct this operation within a chemical fume hood to minimize dust

generation.[5][6] Avoid creating dust clouds.

General Use: Do not eat, drink, or smoke in the handling area.[1][4] Wash hands thoroughly

after handling the substance.[1][4] Immediately change any clothing that becomes

contaminated.[1]

Emergency Procedures
Immediate and appropriate response is critical in an emergency.

Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin area

with plenty of water or shower for at least 15 minutes.[1] Seek immediate medical attention.

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If

breathing is difficult, provide oxygen. Seek immediate medical attention.

Ingestion: Rinse mouth with water.[1] Do NOT induce vomiting.[1] Call a poison center or

doctor if you feel unwell.[1]

Spills: Evacuate the area. For dry spills, carefully sweep or shovel the material into a

suitable, labeled container for disposal, avoiding dust formation.[5][6][9] Clean the affected

area thoroughly. Do not allow the substance to enter drains.[1]

Disposal Plan
All waste must be managed according to institutional policies and local, state, and federal

regulations.[8][9]

Chemical Waste: Dispose of unused 3-Formylbenzenesulfonic acid and residues as

hazardous chemical waste. The material should be sent to an approved waste disposal

plant.[1] Do not mix with other waste.[1]
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Contaminated PPE: Contaminated gloves, lab coats, and other disposable materials must be

collected in a sealed, labeled container and disposed of as hazardous waste. Contaminated

work clothing should not be allowed out of the workplace and must be washed before reuse.

[1][4]

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[1]

Do not reuse empty containers.

Safe Handling and Disposal Workflow
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Caption: Logical workflow for the safe handling and disposal of 3-Formylbenzenesulfonic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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